Cas no 784203-75-4 (6-chloro-4-methyl-1(2H)-Phthalazinone)

• Product Name: 6-chloro-4-methyl-1(2H)-Phthalazinone
• CAS No: 784203-75-4
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 1117725
• PubChem ID: 15522616
• Update Time: 2025-06-08

6-chloro-4-methyl-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-methyl-1(2H)-Phthalazinone
• 6-CHLORO-4-METHYLPHTHALAZIN-1(2H)-ONE
• SY257845
• MFCD22376988
• 784203-75-4
• C90254
• 6-chloro-4-methyl-2H-phthalazin-1-one

• Inchi： 1S/C9H7ClN2O/c1-5-8-4-6(10)2-3-7(8)9(13)12-11-5/h2-4H,1H3,(H,12,13)
• InChI Key： UNIGVHVDXCLPTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(NN=C(C)C=2C=1)=O

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-chloro-4-methyl-1(2H)-Phthalazinone

6-Chloro-4-methyl-1(2H)-Phthalazinone (CAS No. 784203-75-4): A Comprehensive Overview

6-Chloro-4-methyl-1(2H)-Phthalazinone (CAS No. 784203-75-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the phthalazinone class, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 6-chloro-4-methyl-1(2H)-Phthalazinone consists of a phthalazinone core with a chlorine atom at the 6-position and a methyl group at the 4-position. This specific arrangement of substituents imparts unique physical and chemical properties to the molecule, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 6-chloro-4-methyl-1(2H)-Phthalazinone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 6-chloro-4-methyl-1(2H)-Phthalazinone has also shown promise in antiviral research. A study conducted by a team of scientists at the University of California, San Francisco, demonstrated that this compound possesses antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes.

The anticancer potential of 6-chloro-4-methyl-1(2H)-Phthalazinone has also been explored. Research published in Cancer Letters in 2020 revealed that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The study found that the compound targets multiple signaling pathways involved in cell proliferation and survival, making it a promising lead compound for further development as an anticancer agent.

The synthesis of 6-chloro-4-methyl-1(2H)-Phthalazinone has been well-documented in the literature. A common synthetic route involves the condensation of 6-chloroanthranilic acid with dimethyl acetylenedicarboxylate (DMAD) followed by cyclization to form the phthalazinone ring. Subsequent methylation at the 4-position yields the final product. This synthetic method is efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In terms of physicochemical properties, 6-chloro-4-methyl-1(2H)-Phthalazinone is a white crystalline solid with a melting point of approximately 185°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for formulation into various dosage forms for preclinical and clinical testing.

The safety profile of 6-chloro-4-methyl-1(2H)-Phthalazinone has been evaluated through extensive toxicity studies. In vitro cytotoxicity assays have shown that the compound is well-tolerated by normal human cells at therapeutic concentrations. In vivo studies using animal models have also demonstrated low toxicity and good safety margins, supporting its potential for further development as a therapeutic agent.

In conclusion, 6-chloro-4-methyl-1(2H)-Phthalazinone (CAS No. 784203-75-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory, antiviral, and anticancer properties, makes it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.